Cas no 1192-72-9 (4,5-Dimethyl-1H-imidazole-2-thiol)

• Product Name: 4,5-Dimethyl-1H-imidazole-2-thiol
• CAS No: 1192-72-9
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 208906
• PubChem ID: 2758564
• Update Time: 2025-06-09

4,5-Dimethyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1,3-dihydro-4,5-dimethyl-
• 2-Mercapto-4,5-dimethylimidazole
• 4,5-dimethyl-1,3-dihydroimidazole-2-thione
• 4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL
• 1,2-dihydro-4,5-dimethyl-2H-imidazole-2-thione
• 4,5-dimethyl-1,3-dihydro-2H-imidazole-2-thione
• 4,5-Dimethyl-1,3-dihydro-imidazol-2-thion
• 4,5-dimethyl-1,3-dihydro-imidazole-2-thione
• 4,5-dimethyl-4-imidazoline-2-thione
• 4,5-dimethylimidazole-2(3H)-thione
• 4,5-dimethylimidazole-2-thione
• 4,5-Dimethyl-imidazolin-2(3)-thion
• J-004091
• BP-10412
• CS-0205048
• BAA19272
• MFCD03789243
• RJZVFQDMZHOHKT-UHFFFAOYSA-N
• 4,5-dimethyl-2,3-dihydro-1H-imidazole-2-thione
• EN300-139028
• AKOS006279212
• SCHEMBL2108187
• 1192-72-9
• NSC-203024
• FT-0633447
• 4,5-dimethyl-1h-imidazole-2-thione
• BS-19495
• 2H-Imidazole-2-thione, 1,3-dihydro-4,5-dimethyl-
• NSC203024
• AKOS000446896
• NSC116102
• NSC-116102
• Z1198163261
• A804239
• DTXSID40374393
• DB-041457
• STK691872
• 4,5-Dimethyl-1H-imidazole-2-thiol

• MDL： MFCD03789243
• Inchi： 1S/C5H8N2S/c1-3-4(2)7-5(8)6-3/h1-2H3,(H2,6,7,8)
• InChI Key： RJZVFQDMZHOHKT-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C)N1

Computed Properties

• Exact Mass: 128.04100
• Monoisotopic Mass: 128.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: >280°C
• Boiling Point: 179.8±23.0 °C at 760 mmHg
• Flash Point: 62.5±22.6 °C
• Refractive Index: 1.612
• PSA: 67.48000
• LogP: 1.31520
• Vapor Pressure: 0.9±0.3 mmHg at 25°C
• Solubility: Not determined

4,5-Dimethyl-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,5-Dimethyl-1H-imidazole-2-thiol

Comprehensive Overview of 4,5-Dimethyl-1H-imidazole-2-thiol (CAS No. 1192-72-9): Properties, Applications, and Industry Insights

4,5-Dimethyl-1H-imidazole-2-thiol (CAS No. 1192-72-9) is a specialized heterocyclic compound belonging to the imidazole family, renowned for its unique structural and chemical properties. This sulfur-containing derivative has garnered significant attention in pharmaceutical research, agrochemical formulations, and material science due to its versatile reactivity and functional adaptability. The compound's molecular formula, C₅H₈N₂S, underscores its compact yet highly reactive nature, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazole-based compounds has surged, driven by their applications in drug discovery and catalysis. Researchers frequently search for "4,5-Dimethyl-1H-imidazole-2-thiol uses" or "CAS 1192-72-9 synthesis methods," reflecting its growing relevance. The compound's thiol group (-SH) enables facile modifications, facilitating its role in cross-coupling reactions and ligand design. Its thermal stability and solubility profile further enhance its utility in high-temperature processes and polar solvents.

From an industrial perspective, 4,5-Dimethyl-1H-imidazole-2-thiol is pivotal in developing corrosion inhibitors and antioxidants, addressing sustainability challenges in manufacturing. Environmental concerns have spurred interest in "green chemistry applications of imidazole derivatives," where this compound's low toxicity and biodegradability align with eco-friendly initiatives. Additionally, its potential in electronic materials, such as conductive polymers, aligns with the global push for advanced energy storage solutions.

Quality control and analytical techniques for CAS 1192-72-9 are critical discussion points. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are standard methods for purity verification, ensuring compliance with pharmaceutical-grade standards. FAQs like "How to store 4,5-Dimethyl-1H-imidazole-2-thiol?" highlight user concerns; optimal storage involves airtight containers under inert gas to prevent oxidation.

Innovations in catalysis and medicinal chemistry continue to expand the compound's horizons. For instance, its incorporation into metal-organic frameworks (MOFs) demonstrates promise in gas storage and separation technologies. Meanwhile, its role in synthesizing bioactive molecules—such as antimicrobial and anti-inflammatory agents—resonates with the healthcare sector's demand for novel therapeutics.

In summary, 4,5-Dimethyl-1H-imidazole-2-thiol (CAS No. 1192-72-9) exemplifies the intersection of chemistry and innovation. Its multifaceted applications, coupled with rigorous safety protocols, position it as a cornerstone in modern industrial and academic research. As sustainable practices and advanced material science evolve, this compound is poised to remain at the forefront of scientific exploration.